Cas no 138299-59-9 (1,2-Benzenediol, 4-(5-chloro-2,1-benzisoxazol-3-yl)-)
138299-59-9 structure
Product Name:1,2-Benzenediol, 4-(5-chloro-2,1-benzisoxazol-3-yl)-
CAS No:138299-59-9
MF:C13H8ClNO3
MW:261.660522460938
CID:1252319
Update Time:2024-08-04
1,2-Benzenediol, 4-(5-chloro-2,1-benzisoxazol-3-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenediol, 4-(5-chloro-2,1-benzisoxazol-3-yl)-
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- Inchi: 1S/C13H8ClNO3/c14-8-2-3-10-9(6-8)13(18-15-10)7-1-4-11(16)12(17)5-7/h1-6,16-17H
- InChI Key: ZLHDOUXMFVYTBC-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(C2=C3C(=NO2)C=CC(Cl)=C3)C=C1O
Computed Properties
- Exact Mass: 261.01934
Experimental Properties
- Density: 1.506±0.06 g/cm3(Predicted)
- Boiling Point: 502.8±50.0 °C(Predicted)
- PSA: 66.49
- pka: 8.65±0.20(Predicted)
1,2-Benzenediol, 4-(5-chloro-2,1-benzisoxazol-3-yl)- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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